Cas no 38258-92-3 (Bicyclo[2.2.2]oct-5-ene-2-carbonitrile,1-methoxy-)

• Product Name: Bicyclo[2.2.2]oct-5-ene-2-carbonitrile,1-methoxy-
• CAS No: 38258-92-3
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 311651
• PubChem ID: 2724147
• Update Time: 2025-04-19

Bicyclo[2.2.2]oct-5-ene-2-carbonitrile,1-methoxy- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]oct-5-ene-2-carbonitrile,1-methoxy-
• 1-methoxybicyclo(2.2.2)oct-5-ene-2-carbonitrile
• 4-methoxybicyclo[2.2.2]oct-2-ene-5-carbonitrile
• SCHEMBL10588377
• DTXSID90959194
• 1-METHOXYBICYCLO[2.2.2]OCT-5-ENE-2-CARBONITRILE
• EINECS 253-853-8
• 38258-92-3
• NS00057373

• Inchi： 1S/C10H13NO/c1-12-10-4-2-8(3-5-10)6-9(10)7-11/h2,4,8-9H,3,5-6H2,1H3
• InChI Key： XQFSLPUVWRXWSQ-UHFFFAOYSA-N
• SMILES： O(C)C12C=CC(CC1)CC2C#N

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.099714
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33
• XLogP3: 1

Experimental Properties

• Density: 1.0500
• Boiling Point: 290.31°C (rough estimate)
• Flash Point: 114.2°C
• Refractive Index: 1.4996
• PSA: 33.02

Bicyclo[2.2.2]oct-5-ene-2-carbonitrile,1-methoxy- Security Information

• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles